![molecular formula C22H18F2N4S B2656811 5-(4-Fluorophenyl)-4-(4-(2-fluorophenyl)piperazin-1-yl)thieno[2,3-d]pyrimidine CAS No. 690642-35-4](/img/structure/B2656811.png)
5-(4-Fluorophenyl)-4-(4-(2-fluorophenyl)piperazin-1-yl)thieno[2,3-d]pyrimidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
5-(4-Fluorophenyl)-4-(4-(2-fluorophenyl)piperazin-1-yl)thieno[2,3-d]pyrimidine is a useful research compound. Its molecular formula is C22H18F2N4S and its molecular weight is 408.47. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Tyrosine Kinase Inhibitor for Cancer Treatment
One significant application of related compounds is as inhibitors of the tyrosine kinase activity of the epidermal growth factor receptor (EGFR), a target for cancer treatment. The synthesis and isotope labeling of PD0205520, a compound structurally related to the specified chemical, highlight its potential in drug absorption, distribution, metabolism, and excretion studies, which are crucial for cancer therapy research (Yinsheng Zhang, Yun Huang, Che C. Huang, 2005).
Imaging Agents for Dopamine D4 Receptors
Derivatives of the compound have been synthesized for imaging dopamine D4 receptors, indicating their utility in neurological research. The synthesis process, involving electrophilic fluorination, serves as a basis for developing imaging agents to study brain activity and disorders (O. Eskola, J. Bergman, P. Lehikoinen, M. Haaparanta, T. Grönroos, S. Forsback, O. Solin, 2002).
Antihypertensive Agents
The synthesis of thienopyrimidine derivatives with (phenylpiperazinyl)alkyl substitution reveals their potential as antihypertensive agents. This research demonstrates how the structural variations of such compounds can influence their effectiveness in lowering blood pressure, providing insights into new treatments for hypertension (R. Russell, J. Press, R. Rampulla, J. Mcnally, R. Falotico, J. Keiser, D. A. Bright, A. Tobia, 1988).
Antimicrobial Activity
The synthesis of dithiocarbamate derivatives bearing thiazole/benzothiazole rings, which incorporate a pyrimidin-2-yl)piperazin-1 unit, showcases the antimicrobial potential of these compounds. Their activity against various microorganism strains points to their application in developing new antibacterial agents (L. Yurttaş, Y. Özkay, M. Duran, G. Turan-Zitouni, A. Özdemir, Z. Cantürk, Kaan Küçükoğlu, Z. Kaplancıklı, 2016).
Novel Anticancer Agents
Research on thieno[3,2-d]pyrimidine derivatives containing a piperazine unit has identified them as putative anticancer agents. This line of inquiry into the structure of protein tyrosine kinase inhibitors opens up new possibilities for cancer therapy, demonstrating the versatility of these compounds in medicinal chemistry (H. Min, 2012).
Properties
IUPAC Name |
5-(4-fluorophenyl)-4-[4-(2-fluorophenyl)piperazin-1-yl]thieno[2,3-d]pyrimidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H18F2N4S/c23-16-7-5-15(6-8-16)17-13-29-22-20(17)21(25-14-26-22)28-11-9-27(10-12-28)19-4-2-1-3-18(19)24/h1-8,13-14H,9-12H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FHAFJGFNPBGTFN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=CC=CC=C2F)C3=C4C(=CSC4=NC=N3)C5=CC=C(C=C5)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H18F2N4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
408.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.